Cas no 70073-58-4 (Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate)
70073-58-4 structure
Product Name:Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate
CAS No:70073-58-4
MF:C10H17O4P
MW:232.213344335556
CID:547761
PubChem ID:11042605
Update Time:2025-04-19
Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, (3-methyl-2-oxo-5-heptynyl)-, dimethyl ester
- 1-dimethoxyphosphoryl-3-methylhept-5-yn-2-one
- Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate
- Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate
-
- Inchi: 1S/C10H17O4P/c1-5-6-7-9(2)10(11)8-15(12,13-3)14-4/h9H,7-8H2,1-4H3
- InChI Key: QAQKMSOVMMCNSE-UHFFFAOYSA-N
- SMILES: P(CC(C(C)CC#CC)=O)(=O)(OC)OC
Computed Properties
- Exact Mass: 232.08651
- Monoisotopic Mass: 232.08644602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D473645-5mg |
Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate |
70073-58-4 | 5mg |
$173.00 | 2023-05-18 | ||
| TRC | D473645-25mg |
Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate |
70073-58-4 | 25mg |
$506.00 | 2023-05-18 | ||
| TRC | D473645-100mg |
Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate |
70073-58-4 | 100mg |
$1499.00 | 2023-05-18 | ||
| Chemenu | CM143191-100g |
1-dimethoxyphosphoryl-3-methylhept-5-yn-2-one |
70073-58-4 | 98% | 100g |
$5385 | 2024-07-24 |
Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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